Cas no 42607-87-4 (THP-PEG6-OH)

• Product Name: THP-PEG6-OH
• CAS No: 42607-87-4
• MF: C₁₇H₃₄O₈
• MW: 366.447066783905
• CID: 2094918
• Update Time: 2025-11-06

THP-PEG6-OH Chemical and Physical Properties

Names and Identifiers

• THP-PEG6-alcohol
• THP-PEG6-OH

• Inchi： 1S/C17H34O8/c18-4-6-19-7-8-20-9-10-21-11-12-22-13-14-23-15-16-25-17-3-1-2-5-24-17/h17-18H,1-16H2
• InChI Key： ABJWCLPYMPRGRB-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCOCCOCCOCCOCCOCCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on THP-PEG6-OH

Introduction to THP-PEG6-OH (CAS No. 42607-87-4)

THP-PEG6-OH (CAS No. 42607-87-4) is a versatile and widely studied compound in the field of chemical and biological research. This compound, known as Tetrahydropyran (THP) protected polyethylene glycol (PEG) with a hydroxyl group, has gained significant attention due to its unique properties and potential applications in various scientific domains. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements of THP-PEG6-OH.

Chemical Structure and Properties

THP-PEG6-OH is characterized by its molecular formula C₁₈H₃₈O₇. The compound consists of a tetrahydropyran (THP) protecting group attached to a six-unit polyethylene glycol (PEG) chain, terminated with a hydroxyl group. The THP protecting group is particularly useful in organic synthesis as it provides temporary protection for the hydroxyl group, preventing unwanted reactions during complex multi-step syntheses. The PEG chain imparts water-solubility and biocompatibility, making THP-PEG6-OH an ideal candidate for various pharmaceutical and biomedical applications.

Synthesis Methods

The synthesis of THP-PEG6-OH involves several well-established steps. Initially, the PEG chain is synthesized through the polymerization of ethylene oxide. Subsequently, the THP protecting group is introduced via a selective reaction with 3,4-dihydro-2H-pyran (DHP). The final step involves the introduction of the hydroxyl group at the terminal end of the PEG chain. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

Applications in Chemical and Biological Research

THP-PEG6-OH has found extensive applications in chemical and biological research due to its unique properties. One of the key areas where it has shown promise is in drug delivery systems. The PEG chain enhances the solubility and stability of drug molecules, while the THP protecting group ensures that the active moiety remains intact until it reaches its target site. Recent studies have demonstrated that THP-PEG6-OH-based drug delivery systems can significantly improve the bioavailability and therapeutic efficacy of various drugs.

In addition to drug delivery, THP-PEG6-OH has been utilized in the development of biomaterials for tissue engineering and regenerative medicine. The biocompatibility and non-toxicity of PEG make it an excellent choice for creating scaffolds that support cell growth and tissue regeneration. Research has shown that THP-PEG6-OH-based biomaterials can promote cell adhesion and proliferation, making them valuable tools in tissue engineering applications.

Recent Research Advancements

The versatility of THP-PEG6-OH has led to numerous recent advancements in scientific research. One notable study published in the Journal of Medicinal Chemistry explored the use of THP-PEG6-OH-based nanoparticles for targeted cancer therapy. The researchers demonstrated that these nanoparticles could effectively deliver anticancer drugs to tumor sites while minimizing systemic toxicity. This finding has significant implications for improving cancer treatment outcomes.

Another area of active research involves the use of THP-PEG6-OH-based conjugates in diagnostic imaging. A study published in Biomaterials reported that conjugates formed by attaching fluorescent dyes to THP-PEG6-OH could be used for real-time monitoring of cellular processes. These conjugates offer high sensitivity and specificity, making them valuable tools for both basic research and clinical diagnostics.

Safety Considerations and Future Outlook strong>

Safety is a critical consideration in the development and application of any chemical compound. Extensive studies have shown that THP-PEG6-OH strong > is non-toxic and biocompatible, making it suitable for use in pharmaceutical and biomedical applications. However, as with any new material, ongoing safety evaluations are necessary to ensure long-term safety profiles. p > < p >The future outlook for THP-PEG6-OH strong >is promising . Ongoing research continues to uncover new applications and improve existing ones . Advances in nanotechnology , materials science , and drug delivery systems are expected to further expand the utility of THP-PEG6-OH strong >in various scientific fields . As researchers continue to explore its potential , it is likely that THP-PEG6-OH strong >will play an increasingly important role in advancing medical treatments , diagnostic tools , and biomaterials . p > article > response >